Cas no 1361654-05-8 (5-Chloro-6-(2,3,5-trichlorophenyl)nicotinic acid)

• Product Name: 5-Chloro-6-(2,3,5-trichlorophenyl)nicotinic acid
• CAS No: 1361654-05-8
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4966582
• Update Time: 2025-10-30

5-Chloro-6-(2,3,5-trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(2,3,5-trichlorophenyl)nicotinic acid

• Inchi： 1S/C12H5Cl4NO2/c13-6-2-7(10(16)8(14)3-6)11-9(15)1-5(4-17-11)12(18)19/h1-4H,(H,18,19)
• InChI Key： FXICCGKDIKNVFC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=CC(C(=O)O)=CN=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 336.904489 g/mol
• Monoisotopic Mass: 334.907439 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 50.2
• Molecular Weight: 337.0

Additional information on 5-Chloro-6-(2,3,5-trichlorophenyl)nicotinic acid

5-Chloro-6-(2,3,5-trichlorophenyl)nicotinic acid (CAS No. 1361654-05-8): A Comprehensive Overview

5-Chloro-6-(2,3,5-trichlorophenyl)nicotinic acid (CAS No. 1361654-05-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 5-Chloro-6-(2,3,5-trichlorophenyl)nicotinic acid.

Chemical Structure and Properties

5-Chloro-6-(2,3,5-trichlorophenyl)nicotinic acid is a substituted nicotinic acid derivative with a molecular formula of C₁₄H₄Cl₄N₂O₂. The compound features a nicotinic acid core with a 2,3,5-trichlorophenyl substituent at the 6-position and a chlorine atom at the 5-position. This unique structural arrangement imparts specific chemical properties to the molecule, such as high stability and solubility in polar solvents. The presence of multiple chlorine atoms also contributes to its lipophilicity, which is crucial for its biological activities.

Synthesis Methods

The synthesis of 5-Chloro-6-(2,3,5-trichlorophenyl)nicotinic acid has been extensively studied in the literature. One common approach involves the reaction of 2,3,5-trichlorophenylboronic acid with 5-chloronicotinoyl chloride in the presence of a palladium catalyst. This Suzuki coupling reaction provides a high yield of the desired product with excellent purity. Another method involves the condensation of 2,3,5-trichlorophenylamine with 5-chloronicotinoyl chloride followed by hydrolysis to form the carboxylic acid. These synthetic routes are well-documented and can be adapted for large-scale production.

Biological Activities and Applications

5-Chloro-6-(2,3,5-trichlorophenyl)nicotinic acid has shown promising biological activities in various preclinical studies. One of its key applications is as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to inhibit the activity of nicotinate phosphoribosyltransferase (NAPRT), an enzyme that plays a crucial role in the salvage pathway of NAD+ biosynthesis. This inhibition can have significant implications for diseases associated with altered NAD+ metabolism, such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 5-Chloro-6-(2,3,5-trichlorophenyl)nicotinic acid has also been investigated for its potential as an anti-inflammatory agent. Studies have shown that it can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that it may have therapeutic potential in inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical Trials and Research Advancements

The potential therapeutic applications of 5-Chloro-6-(2,3,5-trichlorophenyl)nicotinic acid have led to several clinical trials aimed at evaluating its safety and efficacy. Early-phase clinical trials have demonstrated that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic properties. However, further studies are needed to fully understand its long-term effects and optimize dosing regimens.

Recent research has also focused on improving the delivery methods for 5-Chloro-6-(2,3,5-trichlorophenyl)nicotinic acid. Nanoparticle-based delivery systems have shown promise in enhancing its bioavailability and targeting specific tissues or cells. These advancements could significantly enhance its therapeutic efficacy and reduce potential side effects.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 5-Chloro-6-(2,3,5-trichlorophenyl)nicotinic acid highlights its potential as a valuable tool in both basic scientific investigations and clinical applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development in various therapeutic areas. As more studies are conducted and new delivery methods are explored, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing novel treatments.